2-Amino-4-(2-fluorophenyl)-6-(2-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(2-fluorophenyl)-6-[(2-methylphenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C26H20FN3O3S/c1-16-8-2-3-9-17(16)15-30-22-13-7-5-11-19(22)24-25(34(30,31)32)23(20(14-28)26(29)33-24)18-10-4-6-12-21(18)27/h2-13,23H,15,29H2,1H3
• InChI Key: PGCQRWDHMSKOEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=CC=C5F
• Molecular Formula: C26H20FN3O3S
• Molecular Weight: 473.5 g/mol
• CAS No.: 893299-46-2

Description

2-Amino-4-(2-fluorophenyl)-6-(2-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C26H20FN3O3S and its molecular weight is 473.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed synthetic methodologies for compounds like 2-Amino-4-(2-fluorophenyl)-6-(2-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide, focusing on their structural characteristics and synthetic versatility. The synthesis of such compounds involves multistep reactions starting from basic chemical structures, such as methyl anthranilate, and progressing through a series of chemical modifications including N-benzylation, N-methylation, and ring closure reactions. These compounds are then subjected to multicomponent reactions to achieve the final structure. The structural analysis, including X-ray crystallography, provides insights into the molecular configuration and potential interaction sites for biological activity (Ahmad et al., 2019).

Biological Applications

The biological evaluation of these compounds has demonstrated significant potential in various areas. Specifically, some derivatives have shown selective inhibitory activity against monoamine oxidase A and B, enzymes implicated in neurological disorders. This highlights the potential therapeutic applications of these compounds in treating conditions such as depression and Parkinson's disease. Molecular docking analysis further supports the selective binding and inhibitory action of these compounds on the target enzymes, suggesting a promising route for the development of new medications (Ahmad et al., 2019).

Antimicrobial Activity

Moreover, some derivatives containing the benzothiazine core have been synthesized and tested for their antimicrobial properties. The compounds demonstrated varying degrees of antibacterial activity, which could be attributed to their structural features and the presence of functional groups that interact with microbial cell components. This antimicrobial activity suggests potential applications in developing new antibacterial agents to address the growing concern of antibiotic resistance (Mahdi, 2015).